N1-(3,4-dimethylphenyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3,4-dimethylphenyl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C20H20N2O4S/c1-13-7-8-15(11-14(13)2)22-19(24)18(23)21-12-20(25,16-5-3-9-26-16)17-6-4-10-27-17/h3-11,25H,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: DSOWZYAOGOMYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O)C
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol
• CAS No.: 1902989-33-6

Description

N1-(3,4-dimethylphenyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H20N2O4S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry Applications

• Synthesis of Mono- and Trifunctionalized Porphyrin Systems : A study demonstrated a synthetic route to mono- and trifunctionalized 21-thia and 21-oxaporphyrin systems using thiophene and furan derivatives, which are applied in the synthesis of covalent and noncovalent unsymmetrical porphyrin arrays. This approach allows for the incorporation of functional groups such as iodophenyl and ethynylphenyl, potentially facilitating energy transfer between porphyrin subunits in these arrays (Gupta & Ravikanth, 2004).

Materials Science and Solar Cells

• Phenothiazine-Based Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan as a conjugated linker were synthesized and utilized in dye-sensitized solar cells, revealing an enhancement in solar energy-to-electricity conversion efficiency by over 24% compared to reference cells. This underscores the potential of furan derivatives in improving photovoltaic device performance (Kim et al., 2011).

Drug Design and Pharmacology

• Sphingosine-1-Phosphate 4 (S1P₄) Receptor Antagonists : Research into selective S1P₄ receptor antagonists for treating influenza virus infection and conditions involving reactive thrombocytosis or increased megakaryopoiesis featured the use of furan and thiophene derivatives. Structural modifications of these heterocyclic compounds were crucial for achieving low nanomolar potency and high selectivity, demonstrating their utility in drug development (Urbano et al., 2011).

Photochemical Studies

• Oxidative Annulation : A photoinduced direct oxidative annulation method for 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones was developed, facilitating the synthesis of highly functionalized polyheterocyclic compounds without the need for transition metals or oxidants. This highlights the role of furan and thiophene derivatives in synthesizing complex organic structures (Zhang et al., 2017).